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Compound of Interest

Compound Name: 2-Amino-5-formylbenzonitrile

Cat. No.: B1283386

CAS Number: 22782-40-7

This technical guide provides a comprehensive overview of 2-Amino-5-formylbenzonitrile, a
chemical compound of interest to researchers, scientists, and professionals in drug
development. This document compiles available data on its properties, synthesis, and safety,
while also highlighting areas where information is currently limited.

Chemical and Physical Properties

Quantitative data for 2-Amino-5-formylbenzonitrile is not extensively available in publicly
accessible literature. The following tables summarize the known information and explicitly note
where data could not be retrieved.

Table 1: General Properties of 2-Amino-5-formylbenzonitrile

Property Value Source
CAS Number 22782-40-7 [11[2]
Molecular Formula CsHsN20 [1]
Molecular Weight 146.146 g/mol [1]
Canonical SMILES C1=CC(=C(C=C1C=0)C#N)N Inferred
INChl Key Inferred from structure
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Table 2: Physical Properties of 2-Amino-5-formylbenzonitrile

Property Value Source
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Table 3: Spectroscopic Data for 2-Amino-5-formylbenzonitrile

Technique Data Source
1H NMR Data not available
13C NMR Data not available
Infrared (IR) Data not available
Mass Spectrometry (MS) Data not available

Synthesis

A detailed, experimentally validated protocol for the synthesis of 2-Amino-5-
formylbenzonitrile is not readily available in the surveyed literature. However, a plausible
synthetic route can be conceptualized based on established organic chemistry principles and
analogous transformations. A generalized workflow is presented below.
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Caption: A generalized synthetic workflow for 2-Amino-5-formylbenzonitrile.

Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological

activity of 2-Amino-5-formylbenzonitrile or its involvement in any signaling pathways. As a

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1283386?utm_src=pdf-body-img
https://www.benchchem.com/product/b1283386?utm_src=pdf-body
https://www.benchchem.com/product/b1283386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

substituted benzonitrile, it could potentially be explored for various applications in medicinal
chemistry, a field where this scaffold is common.

The following diagram illustrates a hypothetical logical workflow for screening a compound like
2-Amino-5-formylbenzonitrile in a drug discovery context.
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Caption: A hypothetical workflow for drug discovery screening.
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Safety and Handling

Based on available safety data sheets for this compound, 2-Amino-5-formylbenzonitrile
should be handled with care in a laboratory setting.[3] Standard personal protective equipment,
including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in
a well-ventilated area or under a chemical fume hood.

Conclusion

2-Amino-5-formylbenzonitrile, identified by CAS number 22782-40-7, is a chemical
compound with potential applications in research and development. However, there is a
notable scarcity of detailed experimental data regarding its physical, chemical, and biological
properties in publicly available resources. This guide has summarized the available information
and provided a theoretical framework for its synthesis and potential screening. Further
experimental investigation is required to fully characterize this compound and explore its
potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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